Cas no 2646-91-5 (2,3-Difluorobenzaldehyde)

2,3-Difluorobenzaldehyde structure
2,3-Difluorobenzaldehyde structure
Product Name:2,3-Difluorobenzaldehyde
CAS No:2646-91-5
MF:C7H4F2O
MW:142.102869033813
MDL:MFCD00010292
CID:43284
PubChem ID:24856056
Update Time:2025-09-23

2,3-Difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluorobenzaldehyde
    • C7H4F2O
    • 2,3-DEHYDRO LOVASTATIN ACID SODIUM SALT,OFF-WHITE SOLID
    • 2,3-Difluor-benzaldehyd
    • 2,3-difluoro-benzaldehyde
    • 2,3-dufluorobenzaldehyde
    • BENZALDEHYDE,2,3-DIFLUORO
    • difluorobenzaldehyde
    • BENZALDEHYDE, 2,3-DIFLUORO-
    • WDBAXYQUOZDFOJ-UHFFFAOYSA-N
    • difluoro-benzaldehyde
    • PubChem1436
    • 2,3 Difluorobenzaldehyde
    • 2,3-difluoro benzaldehyde
    • 2,3 - Difluorobenzaldehyde
    • KSC493K8R
    • WDBAXYQUOZDFOJ-UHFFFAOYSA-
    • WT529
    • EBD38089
    • BCP26446
    • SBB006572
    • STK802609
    • D2614
    • FT-0652423
    • Z1079442742
    • CS-W001272
    • SY001113
    • 2,3-Difluorobenzaldehyde, 98%
    • J-506960
    • MFCD00010292
    • FT-0609610
    • AKOS005064083
    • AC-2434
    • AM20060048
    • 2646-91-5
    • BP-12789
    • DTXSID90181059
    • InChI=1/C7H4F2O/c8-6-3-1-2-5(4-10)7(6)9/h1-4H
    • SCHEMBL154794
    • PS-9009
    • NS00126250
    • 6,7-DIHYDROXY-4-METHOXYISOFLAVONE
    • EN300-72134
    • DB-030773
    • DTXCID50103550
    • MDL： MFCD00010292
    • Inchi： 1S/C7H4F2O/c8-6-3-1-2-5(4-10)7(6)9/h1-4H
    • InChI Key： WDBAXYQUOZDFOJ-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1C=O)F
    • BRN： 2961554

Computed Properties

  • Exact Mass: 142.02300
  • Monoisotopic Mass: 142.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.301 g/mL at 25 °C(lit.)
  • Melting Point: 64-65oC
  • Boiling Point: 64-65 °C/17 mmHg(lit.)
  • Flash Point: Fahrenheit: 136.4 ° f
    Celsius: 58 ° c
  • Refractive Index: n20/D 1.499(lit.)
  • PSA: 17.07000
  • LogP: 1.77730
  • Solubility: Not available
  • Sensitiveness: Air Sensitive

2,3-Difluorobenzaldehyde Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1989 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Hazard Level：3
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Safety Term：3
  • HazardClass：3
  • PackingGroup：III

2,3-Difluorobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2,3-Difluorobenzaldehyde Pricemore >>

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2,3-Difluorobenzaldehyde Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2646-91-5)2,3-二氟苯甲醛
Order Number:LE25886823
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2646-91-5)2,3-Difluorobenzaldehyde
Order Number:sfd19402
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2646-91-5)2,3-二氟苯甲醛
LE25886823
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2646-91-5)2,3-Difluorobenzaldehyde
sfd19402
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email